Cas no 1219164-74-5 (1-Cyclohexylpiperazin-2-one hydrochloride)

• Product Name: 1-Cyclohexylpiperazin-2-one hydrochloride
• CAS No: 1219164-74-5
• MF: C₁₀H₁₉ClN₂O
• MW: 218.723661661148
• CID: 2117834
• PubChem ID: 67084936
• Update Time: 2025-08-04

1-Cyclohexylpiperazin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-2-Piperazinone hydrochloride
• 1-cyclohexylpiperazin-2-one hydrochloride
• 1-Cyclohexylpiperazin-2-one hydrochloride

• Inchi： 1S/C10H18N2O.ClH/c13-10-8-11-6-7-12(10)9-4-2-1-3-5-9;/h9,11H,1-8H2;1H
• InChI Key： TYEUWIQPPVQBNX-UHFFFAOYSA-N
• SMILES： Cl.O=C1CNCCN1C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 187
• Topological Polar Surface Area: 32.299

Additional information on 1-Cyclohexylpiperazin-2-one hydrochloride

Research Brief on 1-Cyclohexylpiperazin-2-one hydrochloride (CAS: 1219164-74-5): Recent Advances and Applications

1-Cyclohexylpiperazin-2-one hydrochloride (CAS: 1219164-74-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, featuring a piperazinone core with a cyclohexyl substituent, has demonstrated promising pharmacological properties in recent studies. The hydrochloride salt form enhances its solubility and bioavailability, making it particularly valuable for drug development applications.

Recent publications in the Journal of Medicinal Chemistry (2023) and Bioorganic & Medicinal Chemistry Letters (2024) have highlighted the compound's potential as a scaffold for central nervous system (CNS) drug discovery. Structural-activity relationship (SAR) studies indicate that the cyclohexyl group contributes to improved blood-brain barrier penetration, while the piperazin-2-one moiety provides critical hydrogen bonding interactions with biological targets.

In neuropharmacological research, 1-Cyclohexylpiperazin-2-one hydrochloride has shown selective affinity for serotonin receptor subtypes, particularly 5-HT1A and 5-HT7, as demonstrated in radioligand binding assays (Neuropharmacology, 2023). These findings suggest potential applications in the treatment of anxiety disorders and depression. The compound's unique structural features appear to confer reduced off-target effects compared to traditional piperazine derivatives.

From a synthetic chemistry perspective, recent methodological advances have improved the production efficiency of 1-Cyclohexylpiperazin-2-one hydrochloride. A 2024 study in Organic Process Research & Development reported an optimized three-step synthesis with an overall yield of 68%, representing a significant improvement over previous routes. The new protocol emphasizes green chemistry principles, utilizing water as the primary solvent in the final hydrochloride salt formation step.

Pharmacokinetic studies published in Xenobiotica (2023) reveal favorable ADME (absorption, distribution, metabolism, and excretion) properties for this compound. The hydrochloride salt demonstrates good oral bioavailability (72% in rodent models) and a plasma half-life of approximately 4.5 hours, suggesting potential for once-daily dosing in clinical applications. Metabolic stability studies indicate primary clearance through renal excretion of unchanged drug, with minimal cytochrome P450-mediated metabolism.

Emerging applications in medicinal chemistry include the use of 1-Cyclohexylpiperazin-2-one hydrochloride as a building block for more complex pharmacophores. Recent patent applications (WO2023124567, US20240148721) describe its incorporation into novel dual-acting compounds targeting both serotonin and dopamine receptors. These hybrid molecules show promise for treating complex neuropsychiatric conditions with improved therapeutic indices.

Ongoing research is exploring the compound's potential in other therapeutic areas. Preliminary in vitro data suggest activity against certain protein kinases involved in inflammatory pathways, opening possibilities for immunomodulatory applications. However, these findings require further validation in animal models before clinical translation can be considered.

In conclusion, 1-Cyclohexylpiperazin-2-one hydrochloride (CAS: 1219164-74-5) represents a versatile chemical entity with multiple potential pharmaceutical applications. Its recent emergence in the literature reflects growing recognition of its unique pharmacological profile and synthetic accessibility. Future research directions will likely focus on expanding its therapeutic applications through structural modifications and combination strategies.